Cas no 2445786-46-7 ((2-Oxocyclobutyl)methanesulfonamide)

• Product Name: (2-Oxocyclobutyl)methanesulfonamide
• CAS No: 2445786-46-7
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• CID: 6071024
• PubChem ID: 155821693
• Update Time: 2025-06-15

(2-Oxocyclobutyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2445786-46-7
• (2-Oxocyclobutyl)methanesulfonamide
• EN300-7437297

• Inchi： 1S/C5H9NO3S/c6-10(8,9)3-4-1-2-5(4)7/h4H,1-3H2,(H2,6,8,9)
• InChI Key： ITZNOKRGUOTUOS-UHFFFAOYSA-N
• SMILES： S(CC1C(CC1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 163.03031432g/mol
• Monoisotopic Mass: 163.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 85.6Ų

Additional information on (2-Oxocyclobutyl)methanesulfonamide

Introduction to (2-Oxocyclobutyl)methanesulfonamide (CAS No. 2445786-46-7)

(2-Oxocyclobutyl)methanesulfonamide (CAS No. 2445786-46-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and methanesulfonamide functional group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of (2-Oxocyclobutyl)methanesulfonamide is particularly intriguing due to its cyclobutane ring, which is known for its high strain energy and reactivity. The methanesulfonamide group, on the other hand, imparts polarity and hydrogen-bonding capabilities, which are crucial for interactions with biological targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of (2-Oxocyclobutyl)methanesulfonamide. One notable area of research is its activity as a modulator of ion channels. Ion channels play a critical role in various physiological processes, including neurotransmission, muscle contraction, and cardiac function. Research published in the Journal of Medicinal Chemistry has shown that (2-Oxocyclobutyl)methanesulfonamide can selectively modulate specific ion channels, making it a valuable tool for understanding channel function and developing novel therapeutic agents.

In addition to its ion channel modulation properties, (2-Oxocyclobutyl)methanesulfonamide has been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and cellular components. Studies have demonstrated that (2-Oxocyclobutyl)methanesulfonamide can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation in vitro and in animal models. This anti-inflammatory activity suggests potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of (2-Oxocyclobutyl)methanesulfonamide has also been optimized to improve yield and purity. Various synthetic routes have been reported, including those involving cycloaddition reactions and sulfonation steps. A recent publication in the Tetrahedron Letters detailed an efficient synthetic protocol that yields high-purity (2-Oxocyclobutyl)methanesulfonamide, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2-Oxocyclobutyl)methanesulfonamide. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies to assess its therapeutic potential in specific disease conditions.

In conclusion, (2-Oxocyclobutyl)methanesulfonamide (CAS No. 2445786-46-7) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.